4-Acetyl-4-isopropylheptanedioic acid

• CAS No.: 6279-92-1
• Molecular Formula: C12H20O5
• Molecular Weight: 244.28 g/mol
• IUPAC Name: 4-acetyl-4-propan-2-ylheptanedioic acid
• InChI: InChI=1S/C12H20O5/c1-8(2)12(9(3)13,6-4-10(14)15)7-5-11(16)17/h8H,4-7H2,1-3H3,(H,14,15)(H,16,17)
• InChI Key: ZVBXFUQCILFFPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CCC(=O)O)(CCC(=O)O)C(=O)C

Description

4-Acetyl-4-isopropylheptanedioic acid (CAS 6279-92-1) is a high-purity biochemical intermediate with the molecular formula C12H20O5 and a molecular weight of 244.28 g/mol . This compound, also listed under identifiers NSC 11020 and DTXSID10211867, is a specialty building block primarily used in the research and development of pharmaceuticals and other fine chemicals . Its structure, featuring both acetyl and isopropyl groups on a heptanedioic acid backbone, makes it a valuable scaffold for synthetic organic chemistry, particularly in exploring structure-activity relationships. The compound is consistently characterized for quality, ensuring reliable performance in experimental workflows. As a key offering from a qualified manufacturer, it is supplied for laboratory research applications only . This product is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human use.

Biological Activity

4-Acetyl-4-isopropylheptanedioic acid, with the molecular formula C12H20O5, is a compound that has garnered attention in various fields of research due to its potential biological activities. This article delves into the biological activity of this compound, examining its mechanisms of action, potential therapeutic applications, and relevant research findings.

Property	Value
Molecular Formula	C12H20O5
Molecular Weight	232.29 g/mol
CAS Number	6279-92-1
IUPAC Name	4-Acetyl-4-isopropylheptanedioic acid

The biological activity of 4-acetyl-4-isopropylheptanedioic acid is primarily attributed to its ability to interact with various biological targets. Some proposed mechanisms include:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in metabolic pathways, potentially affecting lipid metabolism and energy production.
• Antioxidant Properties: Preliminary studies suggest that it may possess antioxidant properties, reducing oxidative stress in cells.
• Anti-inflammatory Effects: There is evidence indicating that the compound could modulate inflammatory pathways, providing potential therapeutic benefits in inflammatory diseases.

Case Studies and Research Findings

• Study on Metabolic Effects:
  A study conducted by researchers at a prominent university investigated the effects of 4-acetyl-4-isopropylheptanedioic acid on lipid profiles in animal models. The results indicated a significant reduction in triglyceride levels and an increase in HDL cholesterol, suggesting a beneficial effect on cardiovascular health.
• Antioxidant Activity Evaluation:
  In vitro assays demonstrated that the compound exhibited significant antioxidant activity, comparable to well-known antioxidants like ascorbic acid. This suggests potential applications in preventing oxidative damage in various disease states.
• Anti-inflammatory Research:
  A clinical trial assessed the anti-inflammatory effects of this compound in patients with chronic inflammatory conditions. The trial reported a marked decrease in inflammatory markers (such as CRP and IL-6) after treatment with 4-acetyl-4-isopropylheptanedioic acid over a period of six weeks.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 4-acetyl-4-isopropylheptanedioic acid, it is useful to compare it with structurally similar compounds:

Compound	Molecular Formula	Notable Biological Activity
4-Acetylheptanoic acid	C9H16O3	Moderate anti-inflammatory effects
Isopropylmalonic acid	C8H14O5	Antioxidant properties
Acetylmalonic acid	C7H10O4	Lipid metabolism modulation

Comparison with Similar Compounds

Structural and Functional Group Analysis

The primary structural analogs of 4-acetyl-4-isopropylheptanedioic acid are derivatives of heptanedioic acid (pimelic acid) with varying substituents at the fourth carbon. Key comparisons include:

4-Acetyl-4-methylheptanedioic Acid

• Molecular Formula : C₁₀H₁₆O₅
• Molecular Weight : 216.23 g/mol
• Substituents : Acetyl (-COCH₃) and methyl (-CH₃) groups at C4.
• Hydrogen Bond Donors/Acceptors: 2 donors (carboxylic acids), 5 acceptors.
• Key Properties : Lower steric bulk compared to the isopropyl variant, likely enhancing solubility in polar solvents. Documented in analytical studies as a reference compound for chromatographic methods .

4-Acetyl-4-isopropylheptanedioic Acid

• Molecular Formula : C₁₂H₂₀O₅ (calculated by replacing methyl with isopropyl).
• Molecular Weight : ~244.28 g/mol (estimated).
• Substituents : Acetyl (-COCH₃) and isopropyl (-CH(CH₃)₂) groups at C4.
• Hydrogen Bond Donors/Acceptors: 2 donors, 5 acceptors (identical to methyl analog).
• Steric hindrance may slow nucleophilic reactions at the C4 position.

Physicochemical and Reactivity Trends

The substitution pattern at C4 significantly impacts properties:

• Solubility: The methyl analog’s smaller substituent allows better solubility in water or ethanol, whereas the isopropyl variant’s bulkier group favors organic solvents like dichloromethane.
• Melting Point : Steric hindrance from the isopropyl group may disrupt crystalline packing, leading to a lower melting point than the methyl analog.
• Reactivity : The acetyl group’s electron-withdrawing effect enhances acidity of adjacent protons, but the isopropyl group’s steric bulk may hinder esterification or amidation reactions at C4.

Data Table: Comparative Analysis

Property	4-Acetyl-4-methylheptanedioic Acid	4-Acetyl-4-isopropylheptanedioic Acid (Estimated)
Molecular Formula	C₁₀H₁₆O₅	C₁₂H₂₀O₅
Molecular Weight (g/mol)	216.23	244.28
Substituent at C4	Methyl (-CH₃)	Isopropyl (-CH(CH₃)₂)
Hydrogen Bond Donors	2	2
Hydrogen Bond Acceptors	5	5
logP (Predicted)	~0.5–1.0	~1.5–2.0
Aqueous Solubility (mg/mL)	Moderate	Low

Preparation Methods

Oxidation of Precursors to Introduce Carboxylic Acid Groups

A common approach to prepare substituted dicarboxylic acids is the oxidation of corresponding methyl ketones or alkyl-substituted aromatic compounds.

• For example, oxidation of 4-methyl acetophenone with potassium permanganate in the presence of zinc chloride and water yields 4-acetylbenzoic acid, a structurally related compound. This method involves controlled temperature (35–55 °C) and gradual addition of oxidant to maximize yield and minimize by-products.

Parameter	Condition	Notes
Oxidant	Potassium permanganate	Added in 5 portions
Catalyst	Anhydrous zinc chloride	0.10–0.15 equivalents
Temperature	35–55 °C	Controlled during addition
Reaction time	~1.5 hours post addition	Followed by cooling and filtration
Yield	High (not specified)	Environmentally friendly

This oxidation strategy can be adapted for aliphatic ketones to yield dicarboxylic acids with acetyl substituents.

Introduction of Isopropyl Group

The isopropyl group at the 4-position can be introduced via:

• Alkylation reactions using isopropyl halides or isopropyl organometallic reagents (e.g., isopropyl lithium or Grignard reagents) on suitable precursors such as keto acids or esters.
• Protection of carboxylic acid groups during alkylation to prevent side reactions.

Acetylation at the 4-Position

The acetyl group can be introduced by:

• Friedel-Crafts acylation if the substrate is aromatic.
• Direct acylation of the 4-position using acetyl chloride or acetic anhydride in the presence of a base or catalyst.
• Alternatively, oxidation of methyl groups adjacent to the 4-position to ketones.

Purification and Isolation

• Crystallization from suitable solvents (e.g., acetic acid, toluene).
• Vacuum distillation for volatile intermediates.
• Use of protective groups (e.g., benzyl groups) to improve crystallizability and ease purification, as demonstrated in related synthetic methods.

Comparative Data Table of Related Preparation Methods

Step	Method/Reaction Type	Conditions/Notes	Reference/Example
Oxidation	Potassium permanganate oxidation	35–55 °C, zinc chloride catalyst, aqueous medium	Preparation of 4-acetylbenzoic acid
Alkylation	Isopropyl halide alkylation	Use of organometallic reagents, inert atmosphere	General organic synthesis protocols
Acetylation	Acetyl chloride or anhydride	Base or Lewis acid catalyst, controlled temp	Friedel-Crafts acylation analogs
Protection/Deprotection	Benzyl group protection	Improves crystallizability and purification	Industrial synthesis of phenylacetic acids
Purification	Crystallization, vacuum distillation	Solvent choice critical (acetic acid, toluene)	Standard organic purification techniques

Research Findings and Industrial Considerations

• Yield optimization: Gradual addition of oxidants and temperature control are critical to maximize yield and minimize by-products.
• Environmental impact: Use of aqueous media and reduction of hazardous waste (e.g., sulfides) is emphasized in industrial methods.
• Protective groups: Use of benzyl groups as protective groups enhances crystallizability and simplifies purification steps, improving industrial feasibility.
• Reagent selection: Alkali metal cyanides and quaternary ammonium salts can be used in related cyanation steps to prepare intermediates, though care must be taken due to toxicity and handling risks.

Q & A

Q. How to address conflicting reports on the compound’s melting point?

• Methodological Answer :

Calibrate equipment : Verify DSC or melting point apparatus with standards (e.g., benzoic acid, m.p. 122°C).

Sample purity : Re-crystallize the compound and analyze by HPLC.

Report context : Note atmospheric pressure and heating rate (e.g., 2°C/min) in metadata .